N-(6-ethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(6-ethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C25H26N4O3S3/c1-2-18-8-9-21-22(16-18)34-25(27-21)29(17-20-6-3-4-12-26-20)24(30)19-10-13-28(14-11-19)35(31,32)23-7-5-15-33-23/h3-9,12,15-16,19H,2,10-11,13-14,17H2,1H3
• InChI Key: HXJUTSXYLKLMGA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4CCN(CC4)S(=O)(=O)C5=CC=CS5
• Molecular Formula: C25H26N4O3S3
• Molecular Weight: 526.7 g/mol

Description

N-(6-ethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H26N4O3S3 and its molecular weight is 526.69. The purity is usually 95%.
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Scientific Research Applications

Antituberculosis Activity

Research has shown that thiazole-aminopiperidine hybrid analogues, designed through molecular hybridization, exhibit promising antituberculosis activity. These compounds, developed from aryl thioamides, have been evaluated for their effectiveness against Mycobacterium tuberculosis, demonstrating considerable inhibitory action without cytotoxic effects at relevant concentrations (Jeankumar et al., 2013).

Antimicrobial Studies

New pyridine derivatives synthesized using 2-amino substituted benzothiazole and p-acetamidobenzenesulfonyl chloride have shown significant antibacterial and antifungal activities. These compounds were evaluated for their microbial properties, revealing their potential in combating various bacterial and fungal strains (Patel & Agravat, 2007).

Anti-Inflammatory and Analgesic Agents

Derivatives synthesized from visnaginone and khellinone have been studied for their anti-inflammatory and analgesic properties. These compounds, targeting cyclooxygenase enzymes, displayed remarkable COX-2 selectivity, analgesic, and anti-inflammatory activities, suggesting their potential as therapeutic agents in managing pain and inflammation (Abu‐Hashem et al., 2020).

Anticancer Activity

Compounds bearing the piperidine substituted benzothiazole framework have been synthesized and their biological properties explored, revealing that certain derivatives possess good antibacterial and antifungal activities, with implications for developing novel anticancer agents. These findings highlight the compound's potential utility in designing new therapeutic agents against cancer (Shafi et al., 2021).